Cas no 874-05-5 (1H-Indazol-3-amine)

1H-Indazol-3-amine structure
1H-Indazol-3-amine structure
Product Name:1H-Indazol-3-amine
CAS No:874-05-5
MF:C7H7N3
MW:133.150580644608
MDL:MFCD00182045
CID:40139
PubChem ID:13399
Update Time:2024-10-26

1H-Indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-indazol-3-amine
    • 3-Amino-1H-indazole
    • 1H-INDAZOL-3-YLAMINE
    • 3-AMINOINDAZOLE
    • 3-Indazolamine
    • 2H-Indazol-3-amine
    • 1H-Indazole, 3-amino-
    • aminoindazole
    • Amino-indazole
    • NSC44677
    • 1H-indazole-3-ylamine
    • YDTDKKULPWTHRV-UHFFFAOYSA-N
    • INDAZOL-3-AMINE
    • indazole amine
    • 3nus
    • 3-amino benzpyrazole
    • PubChem11848
    • NCIStruc2_000161
    • NCIStruc1_001630
    • Oprea1_470192
    • MLS001001985
    • D
    • 1H-Indazole, 3-amino- (6CI, 7CI, 8CI)
    • NSC 348887
    • NSC 44677
    • 874-05-5
    • US11661426, Compound 353a
    • MB69235
    • SCHEMBL14041182
    • NSC-44677
    • NCGC00096649-01
    • BBL104359
    • NSC348887
    • DTXSID5061243
    • CHEMBL1331627
    • doi:10.14272/YDTDKKULPWTHRV-UHFFFAOYSA-N.1
    • JNZ
    • CCG-302505
    • DB-351708
    • NCI60_004031
    • J-504673
    • Q27182567
    • 1h-indazole-3-amine
    • 1H-Indazol-3-amine, AldrichCPR
    • 10.14272/YDTDKKULPWTHRV-UHFFFAOYSA-N.1
    • DB-005098
    • AKOS006222497
    • BDBM604504
    • DA-26181
    • NSC 348887; NSC 44677
    • MFCD00182045
    • 1H-Indazol-3-ylamine; 3-Amino-1H-indazole; 3-Aminoindazole; 3-Indazolamine;
    • BDBM50339013
    • CHEBI:104899
    • 10P-212
    • SCHEMBL5299723
    • Z56820416
    • DTXCID2048583
    • SB39259
    • AR2288
    • EN300-02352
    • HMS2604G05
    • SCHEMBL18878
    • BP-10432
    • ALBB-028239
    • 1H-Indazol-3-amine, monohydrochloride
    • NCGC00013536-02
    • CS-W002482
    • NCGC00013536
    • 1,2-dihydro-3H-indazol-3-imine
    • NCI44677
    • 54107-84-5
    • STL414950
    • CCG-37665
    • NSC-348887
    • SMR000353333
    • SY007051
    • AE-413/25046004
    • BCP27432
    • AKOS000115531
    • 1H-Indazol-3-amine
    • MDL: MFCD00182045
    • Inchi: 1S/C7H7N3/c8-7-5-3-1-2-4-6(5)9-10-7/h1-4H,(H3,8,9,10)
    • InChI Key: YDTDKKULPWTHRV-UHFFFAOYSA-N
    • SMILES: N1=C(N)C2C(=CC=CC=2)N1

Computed Properties

  • Exact Mass: 133.06400
  • Monoisotopic Mass: 133.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.367 g/cm3
  • Melting Point: 150-152 °C
  • Boiling Point: 376.6°C at 760 mmHg
  • Flash Point: 209.5℃
  • Refractive Index: 1.78
  • PSA: 54.70000
  • LogP: 1.72630

1H-Indazol-3-amine Security Information

  • Signal Word:Danger
  • Hazard Statement: H301-H315-H319-H335
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:3259
  • Hazard Category Code: 34-25-36/37/38-22
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: T
  • HazardClass:6.1
  • PackingGroup:
  • TSCA:Yes
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature
  • Risk Phrases:R34

1H-Indazol-3-amine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indazol-3-amine Pricemore >>

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1H-Indazol-3-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis and oxidation of 1,3-diamino- and 1-amino-3-azidoindazoles
Dyablo, O. V.; Pozharskii, A. F.; Kuz'menko, V. V.; Kolesnichenko, M. A., Chemistry of Heterocyclic Compounds (New York, 2001, 37(5), 567-573

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: 1-Butanol ;  rt → reflux; 18 h, reflux
Reference
Synthesis and Structure-Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists
Procopiou, Panayiotis A.; Barrett, John W.; Barton, Nicholas P.; Begg, Malcolm; Clapham, David; et al, Journal of Medicinal Chemistry, 2013, 56(5), 1946-1960

Production Method 3

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Methanol ;  overnight, reflux
Reference
Two-Step Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles
Lefebvre, Valerie; Cailly, Thomas; Fabis, Frederic; Rault, Sylvain, Journal of Organic Chemistry, 2010, 75(8), 2730-2732

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: 1-Butanol ;  7 h, reflux
Reference
3-[(Imidazolidin-2-yl)imino]indazole ligands with selectivity for the α2-adrenoceptor compared to the imidazoline I1 receptor
Saczewski, Franciszek; Kornicka, Anita; Hudson, Alan L.; Laird, Shayna; Scheinin, Mika; et al, Bioorganic & Medicinal Chemistry, 2011, 19(1), 321-329

1H-Indazol-3-amine Raw materials

1H-Indazol-3-amine Preparation Products

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